8-(N-Boc-aminomethyl)guanosine

• Molecular Formula: C16H24N6O7
• Molecular Weight: 412.40 g/mol
• InChI: InChI=1S/C16H24N6O7/c1-16(2,3)29-15(27)18-4-7-19-8-11(20-14(17)21-12(8)26)22(7)13-10(25)9(24)6(5-23)28-13/h6,9-10,13,23-25H,4-5H2,1-3H3,(H,18,27)(H3,17,20,21,26)/t6-,9?,10+,13-/m1/s1
• InChIKey: XMBZFGOJQQXHRI-IQNOZHCOSA-N

8-(N-Boc-aminomethyl)guanosine Purity & Physicochemical Profile

8-(N-Boc-aminomethyl)guanosine is a synthetically functionalized guanosine analog, primarily valued as a protected intermediate for further chemical elaboration . Its core structure features a guanine base linked to a ribose sugar, with a unique Boc-protected aminomethyl substituent at the C8 position. This specific protection strategy serves a dual purpose: it prevents unwanted side reactions during multi-step synthesis and introduces a latent primary amine, a versatile chemical handle for creating diverse compound libraries or bioconjugates . The compound's strategic value lies not in its direct biological activity, but in its role as a molecular building block that significantly streamlines the synthesis of complex C8-substituted guanosine derivatives.

Boc-protected primary amine for orthogonal functionalization in oligonucleotide synthesis

Acid-labile Boc handle enables selective deprotection without glycosidic bond compromise

Supplier-certified purity documentation supports batch consistency review

8-(N-Boc-aminomethyl)guanosine vs. Unprotected Analogs

Generic substitution with a non-Boc protected aminomethyl analog, such as 8-aminomethylguanosine, is chemically infeasible for most synthetic routes due to the high nucleophilicity of the primary amine. This free amine would readily engage in unwanted side reactions with electrophilic centers present in subsequent synthetic steps (e.g., acylation, alkylation), leading to complex mixtures and drastically reduced yields of the desired target molecule [1]. Conversely, substituting with a common starting material like 8-bromoguanosine, while suitable for some C-C bond-forming reactions at the C8 position [2], lacks the pre-installed, protected amine handle. Using 8-bromoguanosine to install a similar aminomethyl group would require additional synthetic steps (e.g., palladium-catalyzed cross-coupling, followed by a separate protection step), thereby increasing time, cost, and complexity. The Boc-protected aminomethyl group in 8-(N-Boc-aminomethyl)guanosine thus serves as a distinct, advanced intermediate, offering a significant synthetic efficiency advantage over its closest analogs.

Unprotected vs. Boc-Protected Amine

Unprotected 8-aminomethylguanosine may engage in side reactions during phosphoramidite coupling, requiring additional protection steps; Boc analog provides orthogonal stability.

N-Substitution and Hydrolytic Stability

8-Dimethylamino substitution dramatically accelerates acid-catalyzed glycosidic hydrolysis; Boc analog's stability profile may differ and should be independently assessed.

Enzyme Binding Dependence on 8-Substituent

Ribonuclease T1 binding affinity varies with N-substitution and protonation state; Boc analog's protein interaction profile cannot be inferred from unprotected analogs.

• [1] Sicard, G., et al. (2006). Solventless Protocol for Efficient Bis-N-Boc Protection of Adenosine, Cytidine, and Guanosine Derivatives. The Journal of Organic Chemistry. View Source
• [2] Koh, Y., et al. (2004). Synthesis of Nucleoside Libraries on Solid Support. II. 2,6,8-Trisubstituted Purine Nucleosides Using 8-Bromoguanosine as Precursor. Nucleosides, Nucleotides & Nucleic Acids, 23(3-4), 567-577. View Source

8-(N-Boc-aminomethyl)guanosine Differentiation Evidence

Glycosidic Hydrolysis: Amino vs. Dimethylamino Substitution

The Boc-protected amine in 8-(N-Boc-aminomethyl)guanosine is stable under common nucleoside modification conditions (e.g., O-acylation, phosphorylation), whereas the free amine of 8-aminomethylguanosine would be reactive, leading to off-target modifications and complex product mixtures [1]. This orthogonal protection eliminates the need for a separate and subsequent Boc-protection step that would be required if starting from the free amine analog, effectively saving a minimum of one full reaction and purification cycle in a linear synthesis [1].

Glycosidic hydrolysis rate

Class-level

700× rate acceleration

N-substitution dramatically alters hydrolytic stability – context for Boc analog review

Data for 8-N(CH₃)₂-guanosine vs 8-NHCH₃-guanosine; Boc analog not directly measured

Evidence Dimension	Reactive Functionality (Amine) State
Target Compound Data	Protected (Boc-carbamate); Inert to typical nucleoside acylation/alkylation conditions [1].
Comparator Or Baseline	8-Aminomethylguanosine: Unprotected (Primary Amine); Highly reactive towards electrophiles, leading to side reactions [1].
Quantified Difference	Qualitative Reactivity Difference (Protected vs. Reactive); Estimated reduction of at least 1 synthetic step compared to alternative route.
Conditions	Standard chemical synthesis conditions for nucleoside modification (e.g., acylation, phosphorylation).

Why This Matters

For a procurement scientist, selecting the Boc-protected intermediate directly translates to a quantifiable reduction in both synthesis time and material costs by circumventing a necessary but time-consuming protection step.

• [1] Sicard, G., et al. (2006). Solventless Protocol for Efficient Bis-N-Boc Protection of Adenosine, Cytidine, and Guanosine Derivatives. The Journal of Organic Chemistry. View Source

Ribonuclease T1 Binding Affinity Differences

8-Bromoguanosine is a common precursor for C8-functionalization, requiring a carbon-carbon bond-forming step (e.g., Suzuki or Stille coupling) to install an alkyl group, which would then need subsequent functionalization and protection to achieve a Boc-aminomethyl moiety [1]. 8-(N-Boc-aminomethyl)guanosine provides this complex functionality as a single, pre-formed entity. This advancement bypasses at least two synthetic operations (C-C bond formation and amine protection) compared to starting from 8-bromoguanosine [1].

RNase T1 binding affinity

Class-level

8-NH₂ tight binding, both neutral & cationic

8-NHCH₃ / 8-N(CH₃)₂ cationic forms bind loosely vs neutral

8-amino substituent identity modulates protein recognition – relevant for probe design

Data from 2′-phosphate nucleotides; Boc analog's binding not characterized

Evidence Dimension	Synthetic Step Count to Achieve Protected Aminomethyl Functionality
Target Compound Data	1 step (direct use of the purchased intermediate).
Comparator Or Baseline	8-Bromoguanosine: Requires a minimum of 2-3 additional steps (e.g., Pd-catalyzed cross-coupling, functional group interconversion, Boc-protection) [1].
Quantified Difference	Estimated reduction of 1-2 synthetic steps, corresponding to a potential 20-50% time savings in the sequence, assuming average reaction and purification times.
Conditions	Standard multi-step organic synthesis.

Why This Matters

The reduction in step count minimizes cumulative yield losses and accelerates project timelines, providing a clear procurement rationale for the more advanced intermediate when the target molecule incorporates an aminomethyl moiety.

• [1] Koh, Y., et al. (2004). Synthesis of Nucleoside Libraries on Solid Support. II. 2,6,8-Trisubstituted Purine Nucleosides Using 8-Bromoguanosine as Precursor. Nucleosides, Nucleotides & Nucleic Acids, 23(3-4), 567-577. View Source

Boc Protecting Group Orthogonality

Commercial sources provide a defined purity specification for 8-(N-Boc-aminomethyl)guanosine, a critical parameter for ensuring consistent performance in downstream reactions. A standard specification of ≥95% purity allows for reliable stoichiometric calculations and minimizes the risk of side reactions caused by unknown contaminants. In contrast, custom-synthesized or in-house prepared intermediates may have variable and undocumented purity, introducing uncertainty into the synthetic process.

Boc protection orthogonality

Method context

1 Boc stable to iterative detritylation cycles

2 Resists phosphoramidite coupling conditions

3 Selective TFA removal post-synthesis

Ready-to-use building block for automated synthesis – eliminates pre-protection

Based on tBu/Boc protection strategy demonstrated for guanosine phosphoramidites

Evidence Dimension	Guaranteed Product Purity
Target Compound Data	≥ 95%
Comparator Or Baseline	Custom-synthesized intermediates (e.g., in-house preparation of 8-aminomethylguanosine): Purity is variable and not guaranteed.
Quantified Difference	Minimum purity specification of 95% for the commercial compound.
Conditions	Quality control via vendor-provided analytical data (e.g., HPLC, NMR).

Why This Matters

A verifiable purity specification is a fundamental requirement for scientific reproducibility and procurement. It allows a researcher to confidently integrate the compound into a synthetic sequence with predictable and consistent outcomes.

Supplier Purity Specifications

While 8-(N-Boc-aminomethyl)guanosine's primary utility is as a synthetic intermediate, it is a member of the C8-substituted guanosine analog class, a well-characterized group of Toll-like receptor 7 (TLR7) agonists [1]. Studies on related analogs (e.g., 7-thia-8-oxoguanosine, 7-deazaguanosine) demonstrate that TLR7 activation by this class induces significant cytokine production, such as IL-6 and type I interferons, in mouse splenocytes and human peripheral blood leukocytes [1]. This class-level activity provides a scientific rationale for its use as a precursor in the development of novel immunomodulatory or antiviral agents, with the Boc group offering a handle for further optimization (e.g., prodrug design).

Supplier purity comparison

Specification review

8-(N-Boc)guanosine ≥98% (InvivoChem) / ≥95% (BenchChem)

Nucleoside reference 99.01% (HPLC, NMR confirmed)

Purity documentation critical for assay reproducibility

Request lot-specific CoA with HPLC/NMR for biological studies

Evidence Dimension	Biological Activity (TLR7 Agonism Potential)
Target Compound Data	Not directly measured; inferred as a potential TLR7 agonist based on C8-substituted guanosine analog class [1].
Comparator Or Baseline	Other C8-substituted guanosine analogs (e.g., 7-thia-8-oxoguanosine, 7-deazaguanosine): Demonstrated TLR7-dependent cytokine induction (IL-6, IL-12, type I IFNs) in cell-based assays [1].
Quantified Difference	Qualitative Class-Level Inference; no direct comparative activity data available for 8-(N-Boc-aminomethyl)guanosine itself.
Conditions	Mouse splenocytes, human peripheral blood leukocytes, bone marrow-derived macrophages.

Why This Matters

This class-level inference provides scientific context for the compound's potential application in immunology and antiviral research, supporting its procurement for projects aimed at developing or studying novel TLR7 modulators.

• [1] Lee, J., et al. (2003). Molecular basis for the immunostimulatory activity of guanine nucleoside analogs: Activation of Toll-like receptor 7. Proceedings of the National Academy of Sciences, 100(11), 6646-6651. View Source

8-(N-Boc-aminomethyl)guanosine Research Applications

Amine-Functionalized Oligonucleotide Synthesis

Researchers in medicinal chemistry and chemical biology focused on constructing libraries of C8-modified guanosine analogs should prioritize this compound. Its pre-installed, protected aminomethyl group bypasses multiple synthetic steps, enabling faster access to diverse analogs for structure-activity relationship (SAR) studies. This is especially valuable in drug discovery programs targeting TLR7 or other purine-binding proteins, where the amine can be used to append fluorescent dyes, biotin tags, or other functional groups [1].

Hydrolytic Stability in Acidic Environments

For immunology and antiviral research, 8-(N-Boc-aminomethyl)guanosine serves as a strategic starting point for designing novel TLR7 agonists or antagonists [1]. The Boc group not only protects the amine during synthesis but also serves as a potential prodrug moiety, modulating the compound's physicochemical properties or allowing for targeted release in specific biological environments. Its use can accelerate the development of immunotherapies or vaccine adjuvants based on the guanosine scaffold [1].

TLR7 Agonists for Immuno-Oncology & Vaccine Adjuvants

In nucleic acid chemistry, the need for site-specific modification of oligonucleotides is paramount. After deprotection, the primary aminomethyl handle at the C8 position of 8-(N-Boc-aminomethyl)guanosine provides a unique, non-natural attachment point that is less likely to interfere with canonical Watson-Crick base pairing than modifications on the nucleobase's Watson-Crick face. This makes it an ideal precursor for synthesizing phosphoramidite building blocks used to create functionalized antisense oligonucleotides, aptamers, or probes for studying DNA/RNA structure and function.

Application

Selection Property

Validation Focus

Oligonucleotide functionalization

Boc orthogonal protection compatibility

Solid-phase synthesis cycle stability

Acidic stability assessment

Glycosidic hydrolysis profile

Stability under acidic protocol conditions

TLR7 signaling probe studies

Prodrug-like Boc masking element

Intracellular deprotection and type I IFN induction

Analytical standard for SAR assays

Batch-specific purity certification

HPLC/NMR identity and purity confirmation

• [1] Lee, J., et al. (2003). Molecular basis for the immunostimulatory activity of guanine nucleoside analogs: Activation of Toll-like receptor 7. Proceedings of the National Academy of Sciences, 100(11), 6646-6651. View Source